2-(4-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride
Description
“2-(4-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride” is a chemical compound with the molecular formula C9H13ClFNO . It is a powder that is stored at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H12FNO.ClH/c1-6(11)8-4-3-7(10)5-9(8)12-2;/h3-6H,11H2,1-2H3;1H . This code provides a detailed description of the molecule’s structure, including the positions of the fluoro and methoxy groups on the phenyl ring and the attachment of the ethan-1-amine group .Physical And Chemical Properties Analysis
This compound has a molecular weight of 205.66 . It is a powder that should be stored at room temperature . to 98% .Mechanism of Action
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray (P261), wash hands and other skin areas thoroughly after handling (P264), and use only outdoors or in a well-ventilated area (P271) .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride involves the reaction of 4-fluoro-2-methoxybenzaldehyde with nitroethane to form 2-(4-fluoro-2-methoxyphenyl)ethan-1-ol, which is then reduced to 2-(4-fluoro-2-methoxyphenyl)ethan-1-amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-fluoro-2-methoxybenzaldehyde", "nitroethane", "sodium borohydride", "ethanol", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-fluoro-2-methoxybenzaldehyde is reacted with nitroethane in the presence of sodium borohydride and ethanol to form 2-(4-fluoro-2-methoxyphenyl)ethan-1-ol.", "Step 2: 2-(4-fluoro-2-methoxyphenyl)ethan-1-ol is reduced to 2-(4-fluoro-2-methoxyphenyl)ethan-1-amine using sodium borohydride and ethanol.", "Step 3: 2-(4-fluoro-2-methoxyphenyl)ethan-1-amine is reacted with hydrochloric acid to form 2-(4-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride." ] } | |
| 2751616-11-0 | |
Molecular Formula |
C9H13ClFNO |
Molecular Weight |
205.66 g/mol |
IUPAC Name |
2-(4-fluoro-2-methoxyphenyl)ethanamine;hydrochloride |
InChI |
InChI=1S/C9H12FNO.ClH/c1-12-9-6-8(10)3-2-7(9)4-5-11;/h2-3,6H,4-5,11H2,1H3;1H |
InChI Key |
MJRKRUQKJHGZFR-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=CC(=C1)F)CCN.Cl |
Purity |
95 |
Origin of Product |
United States |
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